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Compound of Interest

Compound Name: Sulfo-Cy5-Mal

Cat. No.: B15601081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal Safety Data Sheet (SDS). A comprehensive, official SDS for Sulfo-Cy5-Maleimide

was not available at the time of writing. The safety information provided is compiled from

product pages of various suppliers and data sheets for chemically related compounds. It is

imperative to consult the official documentation provided by the supplier and to conduct a

thorough risk assessment before handling this chemical.

Core Safety & Handling
While a specific Safety Data Sheet for Sulfo-Cy5-Maleimide is not publicly available,

information from suppliers and data for analogous compounds suggest that it should be

handled with care in a laboratory setting. One supplier's SDS for a similar "Cy5 Maleimide"

states it is not a hazardous substance or mixture[1]. However, an SDS for a related "Cy5-NHS"

ester indicates potential hazards, including being harmful if swallowed, in contact with skin, or

inhaled, and may cause allergic skin reactions[2]. Given this discrepancy, it is prudent to treat

Sulfo-Cy5-Maleimide as a potentially hazardous substance.

Standard laboratory safety protocols should be strictly followed. This includes wearing

appropriate personal protective equipment (PPE) such as safety goggles with side shields,

chemical-resistant gloves, and a lab coat. Work should be conducted in a well-ventilated area

or under a chemical fume hood. Avoid inhalation of dust and direct contact with skin and eyes.
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Sulfo-Cy5-Maleimide is typically supplied as a dark blue powder.[3] For long-term stability, it

should be stored at -20°C in the dark and kept desiccated.[3][4][5][6] When stored correctly, the

product is stable for 12 to 24 months upon receipt.[4][5] For transportation, it can be kept at

room temperature for up to three weeks.[3][4][5] Stock solutions, typically prepared in

anhydrous DMSO or DMF, should be stored at -20°C and protected from light and moisture;

repeated freeze-thaw cycles should be avoided.[7]

Physicochemical & Spectral Data
The quantitative data for Sulfo-Cy5-Maleimide has been aggregated from various suppliers

and public databases. Note that slight variations in reported values may exist between different

commercial sources.

Table 1: Physical and Chemical Properties
Property Value Source(s)

Molecular Formula C₃₈H₄₃KN₄O₉S₂ [2][3]

C₃₈H₄₄N₄O₉S₂ [8]

Molecular Weight 803.00 g/mol [2][3]

764.9 g/mol [8]

872.26 g/mol [6]

Appearance Dark blue solid/powder [3]

Solubility Water, DMSO, DMF [2][3][6]

Storage Temperature -20°C [2][3][4][6]

Purity ≥95% [2]

Table 2: Spectral Properties
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Property Value Source(s)

Excitation Maximum (λex) ~646 nm [2][9]

648 nm [6]

Emission Maximum (λem) ~662 nm [2][9]

671 nm [6]

Extinction Coefficient 271,000 cm⁻¹M⁻¹ [2]

250,000 cm⁻¹M⁻¹ [6]

Fluorescence Quantum Yield 0.2 [2][3]

0.28

Spectrally Similar Dyes
Alexa Fluor® 647, DyLight®

649
[6]

Experimental Protocols
Sulfo-Cy5-Maleimide is a thiol-reactive fluorescent dye. The maleimide group specifically

reacts with sulfhydryl groups (-SH), most commonly found on cysteine residues within proteins,

to form a stable thioether bond.[3][6][10] This reaction is efficient at a neutral pH of 6.5-7.5.[10]

General Protein Labeling Protocol
This protocol is a generalized procedure for conjugating Sulfo-Cy5-Maleimide to a protein.

Optimization may be required for specific proteins and applications.

Materials:

Protein of interest containing free thiol groups

Sulfo-Cy5-Maleimide

Reaction Buffer: Degassed, thiol-free buffer, pH 7.0-7.5 (e.g., PBS, HEPES, Tris).
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Reducing Agent (optional): TCEP (tris(2-carboxyethyl)phosphine) for reducing disulfide

bonds.

Quenching Reagent (optional): Free cysteine or β-mercaptoethanol.

Solvent: Anhydrous DMSO or DMF.

Purification System: Size-exclusion chromatography (e.g., Sephadex G-25 column), dialysis,

or FPLC.[11][12][13]

Procedure:

Protein Preparation: Dissolve the protein in the degassed reaction buffer at a concentration

of 1-10 mg/mL.[11][12][13] If the protein's native disulfide bonds need to be reduced to

generate free thiols, add a 10-100 fold molar excess of TCEP and incubate for 20-30

minutes at room temperature.[11][12] TCEP does not need to be removed before adding the

dye.[11]

Dye Preparation: Allow the vial of Sulfo-Cy5-Maleimide to warm to room temperature.

Prepare a 1-10 mM stock solution in anhydrous DMSO or DMF.[11][12][13]

Conjugation Reaction: While gently stirring the protein solution, add the dye stock solution to

achieve a final dye-to-protein molar ratio of 10:1 to 20:1.[10][14] Protect the reaction mixture

from light and incubate for 2 hours at room temperature or overnight at 4°C.[10][11][12][13]

Purification: Separate the labeled protein from the unreacted dye. This is commonly

achieved using a gel filtration column (e.g., Sephadex G-25) equilibrated with a suitable

buffer (e.g., PBS).[10] The first colored band to elute is the dye-protein conjugate.

Degree of Labeling (DOL) Calculation: The DOL (the average number of dye molecules per

protein) can be determined by measuring the absorbance of the purified conjugate at 280 nm

(for the protein) and at the dye's absorption maximum (~646 nm).[14]

Storage: Store the purified conjugate at 4°C, protected from light.[14] For long-term storage,

consider adding a stabilizer like BSA and a bacteriostatic agent like sodium azide, or store in

50% glycerol at -20°C.[14]
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Visualized Workflows and Relationships
Experimental Workflow for Protein Labeling
The following diagram illustrates the typical workflow for labeling a protein with Sulfo-Cy5-
Maleimide.

Preparation

Reaction

Purification & Analysis

1. Prepare Protein Solution
(1-10 mg/mL in degassed buffer, pH 7-7.5)

2. Reduce Disulfides (Optional)
(Add TCEP, incubate 20-30 min)

4. Conjugation
(Add dye to protein, 10-20x molar excess)

3. Prepare Dye Stock Solution
(1-10 mM in DMSO/DMF)

5. Incubate
(2h @ RT or overnight @ 4°C, protect from light)

6. Purify Conjugate
(e.g., Gel Filtration)

7. Analyze
(Calculate Degree of Labeling)

8. Store Conjugate
(-20°C or 4°C, protected from light)
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Click to download full resolution via product page

Caption: Workflow for thiol-reactive labeling of proteins using Sulfo-Cy5-Maleimide.

Safety and First Aid Logical Flow
This diagram outlines the logical steps for safe handling and emergency response.

Safe Handling In Case of Exposure

First Aid Measures

Use Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Store Properly
(-20°C, Desiccated, Dark)

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Wash with plenty of soap and water Rinse with water for 15 min Move to fresh air

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making flow for safe handling and first aid for Sulfo-Cy5-Maleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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